Cas no 1806813-41-1 (Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-4-carboxylate)

• Product Name: Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-4-carboxylate
• CAS No: 1806813-41-1
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4856438
• Update Time: 2025-09-25

Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-4-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-3-17-10(15)5-4-6(16-2)14-8(7(5)13)9(11)12/h4,9H,3,13H2,1-2H3
• InChI Key： DMBXYSSDISEPMQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OCC)C=C(N=1)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1.9
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-4-carboxylate

Recent Advances in the Application of Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-4-carboxylate (CAS: 1806813-41-1) in Chemical Biology and Pharmaceutical Research

Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-4-carboxylate (CAS: 1806813-41-1) is a specialized pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its difluoromethyl and methoxy functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of this compound, including its electron-withdrawing and electron-donating substituents, make it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-4-carboxylate as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that modifications at the 3-amino and 4-carboxylate positions could significantly enhance the binding affinity and selectivity of the resulting inhibitors. The incorporation of the difluoromethyl group was found to improve metabolic stability, addressing a common challenge in the development of kinase-targeted therapeutics. These findings underscore the compound's potential in the design of next-generation kinase inhibitors for autoimmune diseases and cancers.

Another notable application of this compound was reported in a 2024 ACS Infectious Diseases article, where it was utilized as a key intermediate in the synthesis of broad-spectrum antimicrobial agents. The researchers synthesized a series of pyridine-based derivatives and evaluated their activity against drug-resistant bacterial strains. The results indicated that the difluoromethyl group played a critical role in enhancing membrane permeability and disrupting bacterial biofilms. This study opens new avenues for the development of antibiotics targeting multidrug-resistant pathogens, a pressing global health concern.

Beyond its applications in drug discovery, Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-4-carboxylate has also been investigated for its role in chemical biology probes. A recent Nature Chemical Biology publication detailed its use in the development of fluorescent probes for detecting reactive oxygen species (ROS) in live cells. The methoxy and amino groups were functionalized to create a turn-on fluorescence response upon ROS interaction, enabling real-time monitoring of oxidative stress in cellular models. This innovation provides researchers with a powerful tool for studying redox biology and its implications in diseases such as cancer and neurodegeneration.

In conclusion, Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-4-carboxylate (CAS: 1806813-41-1) represents a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its structural versatility and functional group compatibility make it an invaluable asset for the synthesis of bioactive molecules, ranging from kinase inhibitors to antimicrobial agents and chemical probes. As research continues to uncover new applications for this compound, it is poised to play an increasingly prominent role in addressing unmet medical needs and advancing our understanding of biological systems.